Cas no 875159-80-1 (3-(2-chlorophenyl)aminopropanamide)

• Product Name: 3-(2-chlorophenyl)aminopropanamide
• CAS No: 875159-80-1
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD07838460
• CID: 4663495
• PubChem ID: 7131912
• Update Time: 2025-05-20

3-(2-chlorophenyl)aminopropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-[(2-chlorophenyl)amino]-
• 3-(2-chlorophenyl)aminopropanamide

• MDL： MFCD07838460
• Inchi： 1S/C9H11ClN2O/c10-7-3-1-2-4-8(7)12-6-5-9(11)13/h1-4,12H,5-6H2,(H2,11,13)
• InChI Key： YUATTZUTZMBLQU-UHFFFAOYSA-N
• SMILES： C(N)(=O)CCNC1=CC=CC=C1Cl

Additional information on 3-(2-chlorophenyl)aminopropanamide

3-(2-Chlorophenyl)Aminopropanamide: A Comprehensive Overview

The compound with CAS No. 875159-80-1, commonly referred to as 3-(2-chlorophenyl)aminopropanamide, is a fascinating molecule with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique chemical structure and versatile properties. Recent studies have highlighted its potential in fields such as pharmaceuticals, materials science, and organic synthesis.

3-(2-Chlorophenyl)aminopropanamide is an aromatic amide derivative characterized by a chlorophenyl group attached to an amino acid backbone. The molecule's structure allows for a wide range of chemical reactivity, making it a valuable building block in organic synthesis. Researchers have explored its ability to participate in various reactions, including nucleophilic substitutions and condensation reactions, which are critical in the development of complex molecular architectures.

One of the most promising applications of 3-(2-chlorophenyl)aminopropanamide lies in the pharmaceutical industry. Recent studies have demonstrated its potential as a precursor for bioactive compounds with therapeutic properties. For instance, its ability to form peptide bonds makes it a candidate for drug delivery systems and enzyme inhibitors. The chlorophenyl group introduces additional functionality, enhancing the molecule's pharmacokinetic properties and bioavailability.

In the realm of materials science, 3-(2-chlorophenyl)aminopropanamide has shown promise as a component in advanced materials such as polymers and coatings. Its amide functionality contributes to hydrogen bonding networks, which can improve the mechanical and thermal properties of materials. This has led to investigations into its use in high-performance polymers for aerospace and automotive applications.

Recent advancements in green chemistry have also brought 3-(2-chlorophenyl)aminopropanamide into focus. Researchers have developed sustainable synthesis methods that minimize waste and energy consumption. These methods include catalytic asymmetric synthesis and biocatalytic approaches, which align with global efforts to promote environmentally friendly chemical processes.

The versatility of 3-(2-chlorophenyl)aminopropanamide is further underscored by its role in peptide synthesis. Its ability to act as a coupling agent facilitates the construction of complex peptide sequences, which are essential in drug discovery and biotechnology. This has led to its adoption in high-throughput screening platforms used in the pharmaceutical industry.

In conclusion, 3-(2-chlorophenyl)aminopropanamide (CAS No. 875159-80-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in future innovations. As scientists continue to explore its capabilities, this compound is poised to make substantial contributions to both academic research and industrial applications.